5-(4-Fluorophenyl)-4-((3-phenoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 587006-69-7
• Molecular Formula: C21H15FN4OS
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-4-[(E)-(3-phenoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C21H15FN4OS/c22-17-11-9-16(10-12-17)20-24-25-21(28)26(20)23-14-15-5-4-8-19(13-15)27-18-6-2-1-3-7-18/h1-14H,(H,25,28)/b23-14+
• Standard InChI Key: KELDZOSRPYVEKW-OEAKJJBVSA-N
• Isomeric SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)/C=N/N3C(=NNC3=S)C4=CC=C(C=C4)F
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C=NN3C(=NNC3=S)C4=CC=C(C=C4)F

Introduction

5-(4-Fluorophenyl)-4-((3-phenoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol is a complex organic compound with a molecular formula of C21H15FN4OS. This compound belongs to the class of triazoles, which are known for their diverse biological activities and applications in pharmaceuticals and materials science. The compound's structure includes a triazole ring, a fluorophenyl group, and a phenoxybenzylidene moiety, contributing to its unique chemical and biological properties.

Synthesis and Chemical Reactions

The synthesis of 5-(4-Fluorophenyl)-4-((3-phenoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions that include the formation of the triazole ring and subsequent substitution reactions to introduce the fluorophenyl and phenoxybenzylideneamino groups. The specific synthesis route may vary depending on the availability of starting materials and the desired yield and purity of the final product.

Synthesis Steps	Description
1. Formation of Triazole Ring	Reaction of appropriate precursors to form the triazole core
2. Introduction of Fluorophenyl Group	Substitution reaction to attach the 4-fluorophenyl group
3. Introduction of Phenoxybenzylideneamino Group	Condensation reaction to form the benzylideneamino moiety

Biological Activities and Applications

Triazole derivatives, including 5-(4-Fluorophenyl)-4-((3-phenoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol, have been explored for their potential biological activities, such as antimicrobial, antifungal, and anticancer properties. The presence of the fluorophenyl and phenoxybenzylideneamino groups may enhance the compound's ability to interact with biological targets, influencing its efficacy and selectivity.

Potential Biological Activities	Description
Antimicrobial Activity	Inhibition of microbial growth
Antifungal Activity	Inhibition of fungal growth
Anticancer Activity	Inhibition of cancer cell proliferation

Research Findings and Future Directions

Research on 5-(4-Fluorophenyl)-4-((3-phenoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol is limited, and detailed studies on its biological activities and applications are needed. Future research should focus on optimizing synthesis conditions, evaluating biological efficacy, and exploring potential therapeutic applications.